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The Maximizing Opportunities for Scientific and Academic Independent Careers (MOSAIC)
Postdoctoral Career Transition Award to Promote Diversity (F99/K00) is a pivotal funding
mechanism offered by the National Institutes of Health (NIH) designed to support the transition
of promising graduate students from mentored dissertation research to independent
postdoctoral careers. This two-phase award provides a seamless path of support, beginning
with 1-2 years of dissertation completion funding (F99) and transitioning to 3-4 years of
postdoctoral research support (K0O0). While the overarching goal of the F99/K00 program is
consistent across the NIH, individual institutes and centers (ICs) tailor the program to their
specific scientific missions and priorities, resulting in variations in research focus, funding
levels, and application requirements.

This guide provides a comparative overview of F99/K00 opportunities across various NIH
institutes, offering researchers, scientists, and drug development professionals a
comprehensive resource to identify the most suitable funding opportunity for their career goals.

Quantitative Comparison of F99/K00 Opportunities

The following table summarizes key quantitative data for F99/K00 awards across several NIH
institutes. Please note that specific funding amounts and the number of awards may vary from
year to year and are subject to budgetary allocations. Success rate data for the F99/K00
mechanism is not always reported separately by each institute; the NIH Data Book provides
overall success rates for fellowship applications.[1]
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Note: Applicants are strongly encouraged to consult the specific Funding Opportunity

Announcement (FOA) from each institute for the most up-to-date and detailed information.

Experimental Protocols and Methodologies

The F99/K00 application requires a detailed research plan for both the dissertation completion

(F99) and the proposed postdoctoral research (K00). The experimental protocols and

methodologies will be specific to the applicant's proposed research and should be described in

detail within the application. Key components of the research strategy section typically include:

o Specific Aims: A clear and concise summary of the research goals for both the F99 and KOO

phases.

 Significance: The scientific premise and the importance of the proposed research.

 Innovation: How the proposed research is novel and will advance the field.

o Approach: A detailed description of the experimental design, methods, and data analysis

plans. This section should be robust and demonstrate the feasibility of the proposed studies.
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For the KOO phase, this will include a plan for transitioning to an independent research

project.

o Career Development Plan: A comprehensive plan for acquiring new skills and knowledge

during both phases of the award.

Visualizing the F99/K00 Pathway and Institute
Comparison

To better illustrate the F99/K00 program structure and the key differences across institutes, the
following diagrams are provided.
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Caption: General workflow of the NIH F99/K00 award, from application to the completion of

both phases.
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Caption: Key features for comparing F99/K00 opportunities across different NIH institutes.

Concluding Remarks

The F99/K00 award represents a significant opportunity for late-stage predoctoral students to
secure a clear path toward an independent research career. By understanding the nuances of
the F99/K00 programs offered by different NIH institutes, applicants can strategically tailor their
applications to the institute whose mission and priorities best align with their research interests
and career aspirations. This guide serves as a starting point for this critical assessment.
Prospective applicants are strongly encouraged to visit the websites of the individual institutes
and to contact program officers to discuss their specific research proposals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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